Cas no 1281684-16-9 (2-(4-methylphenyl)-N-[3-(3-methylpiperidin-1-yl)propyl]ethene-1-sulfonamide)

• Product Name: 2-(4-methylphenyl)-N-[3-(3-methylpiperidin-1-yl)propyl]ethene-1-sulfonamide
• CAS No: 1281684-16-9
• MF: C₁₈H₂₈N₂O₂S
• MW: 336.492123603821
• CID: 5906640
• PubChem ID: 53509356
• Update Time: 2025-05-22

2-(4-methylphenyl)-N-[3-(3-methylpiperidin-1-yl)propyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z736508032
• 1281684-16-9
• EN300-26578086
• 2-(4-methylphenyl)-N-[3-(3-methylpiperidin-1-yl)propyl]ethene-1-sulfonamide

• Inchi： 1S/C18H28N2O2S/c1-16-6-8-18(9-7-16)10-14-23(21,22)19-11-4-13-20-12-3-5-17(2)15-20/h6-10,14,17,19H,3-5,11-13,15H2,1-2H3/b14-10+
• InChI Key： QOGATNMJRYJNRU-GXDHUFHOSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCCCN1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 336.18714931g/mol
• Monoisotopic Mass: 336.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(4-methylphenyl)-N-[3-(3-methylpiperidin-1-yl)propyl]ethene-1-sulfonamide

2-(4-Methylphenyl)-N-[3-(3-methylpiperidin-1-yl)propyl]ethene-1-sulfonamide

The compound CAS No. 1281684-16-9, also known as 2-(4-methylphenyl)-N-[3-(3-methylpiperidin-1-yl)propyl]ethene-1-sulfonamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a sulfonamide group attached to an ethene moiety, which is further connected to a 4-methylphenyl group. The sulfonamide group plays a crucial role in determining the compound's reactivity and stability. The presence of the 3-methylpiperidin-1-yl group introduces additional complexity to the molecule, enhancing its potential for interaction with other chemical entities. This combination of functional groups makes the compound highly versatile and suitable for a wide range of applications.

Recent studies have highlighted the importance of sulfonamides in drug design and development. The sulfonamide group is known for its ability to act as a bioisostere, providing a balance between lipophilicity and hydrogen bonding capacity. This property makes it an attractive candidate for designing drugs with improved pharmacokinetic profiles. The integration of the 4-methylphenyl group further enhances the compound's lipophilicity, potentially improving its bioavailability when used in pharmaceutical applications.

The 3-methylpiperidin-1-yl group introduces steric bulk into the molecule, which can influence the compound's solubility and crystallinity. Piperidine derivatives are well-known for their ability to form stable amide bonds, which are essential in peptide synthesis and drug delivery systems. The presence of this group in the compound suggests that it could be utilized in the development of novel drug delivery vehicles or as a building block for more complex molecular architectures.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the sulfonamide bond, which typically requires coupling agents such as HATU or EDCI in the presence of a base like DIPEA. The introduction of the 4-methylphenyl group can be achieved through Friedel-Crafts alkylation or other aromatic substitution reactions, depending on the specific conditions required. The synthesis of the 3-methylpiperidin-1-yl group involves ring-closing reactions or alkylation strategies, ensuring that the final product retains its desired stereochemistry and functionality.

From an application standpoint, this compound has shown promise in several areas. In materials science, it has been explored as a potential precursor for advanced polymers or high-performance materials due to its ability to form strong intermolecular interactions. In pharmacology, researchers have investigated its potential as an inhibitor or modulator of specific enzymes or receptors, contributing to drug discovery efforts in various therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity towards nucleophiles and electrophiles. These studies have also highlighted potential sites for further functionalization, paving the way for novel applications.

In conclusion, CAS No. 1281684-16-9, or 2-(4-methylphenyl)-N-[3-(3-methylpiperidin-1-yl)propyl]ethene-1-sulfonamide, represents a cutting-edge molecule with significant potential across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern chemistry.